Cas no 55805-13-5 (3-(Difluoromethyl)benzonitrile)

55805-13-5 structure
Product Name:3-(Difluoromethyl)benzonitrile
CAS No:55805-13-5
Molecular Formula:C8H5F2N
Molecular Weight:153.128808736801
MDL:MFCD19053256
CID:350840
PubChem ID:22268860
3-(Difluoromethyl)benzonitrile Properties
Names and Identifiers
-
- 3-(Difluoromethyl)benzonitrile
- 3-Cyano-alpha,alpha-difluorotoluene, 3-Cyanobenzal fluoride
- Benzonitrile, 3-(difluoromethyl)-
- 3-Cyanobenzal fluoride
- 3-difluoromethyl-benzonitrile
- AK110602
- CTK1F6049
- SureCN2514465
- 1-Cyano-3-(difluoromethyl)benzene
- ZB1068
- AKOS016008983
- SCHEMBL2514465
- EN300-154706
- TQU0195
- SB85456
- A870095
- MFCD19053256
- PS-8903
- DTXSID70624095
- CS-0144652
- FT-0686158
- Z1238572805
- 3-(Difluoromethyl)benzonitrile, 97%
- AT40360
- 55805-13-5
- BBL101894
- DB-347666
- 3-(difluoromethyl)benzonitrile
- STL555691
-
- MDL: MFCD19053256
- InChIKey: IIIPGVXKHUPPJQ-UHFFFAOYSA-N
- Inchi: 1S/C8H5F2N/c9-8(10)7-3-1-2-6(4-7)5-11/h1-4,8H
- SMILES: FC(C1C=CC=C(C#N)C=1)F
Computed Properties
- Exact Mass: 153.03905
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 1
- Monoisotopic Mass: 153.03900549g/mol
- Heavy Atom Count: 11
- Complexity: 170
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.3
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79
- Refractive Index: n20/D 1.496
- Flash Point: Fahrenheit: >230 ° f
Celsius: >110 ° c - Density: 1.228 g/mL at 25 °C
3-(Difluoromethyl)benzonitrile Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00E6RX-500mg |
3-Cyano-alpha,alpha-difluorotoluene, 3-Cyanobenzal fluoride |
55805-13-5 | 97% | 500mg |
$161.00 | 2024-04-29 | |
A2B Chem LLC | AG61165-100mg |
3-(Difluoromethyl)benzonitrile |
55805-13-5 | 95% | 100mg |
$55.00 | ||
abcr | AB531556-1 g |
3-(Difluoromethyl)benzonitrile; . |
55805-13-5 | 1g |
€173.50 | 2023-07-11 | ||
Alichem | A019098167-1g |
3-(Difluoromethyl)benzonitrile |
55805-13-5 | 95% | 1g |
$206.04 | 2023-09-01 | |
Apollo Scientific | PC49196-1g |
3-(Difluoromethyl)benzonitrile |
55805-13-5 | 1g |
£18.00 | 2025-02-21 | ||
Chemenu | CM125670-1g |
3-(difluoromethyl)benzonitrile |
55805-13-5 | 95% | 1g |
$219 | ||
Crysdot LLC | CD12061202-1g |
3-(Difluoromethyl)benzonitrile |
55805-13-5 | 95+% | 1g |
$232 | 2024-07-24 | |
Enamine | EN300-154706-0.05g |
3-(difluoromethyl)benzonitrile |
55805-13-5 | 95% | 0.05g |
$19.0 | 2023-05-03 | |
eNovation Chemicals LLC | Y1226020-5g |
3-(difluoromethyl)benzonitrile |
55805-13-5 | 95% | 5g |
$550 | 2024-06-03 | |
TRC | D452303-50mg |
3-(Difluoromethyl)benzonitrile |
55805-13-5 | 50mg |
$ 50.00 | 2022-06-05 |
3-(Difluoromethyl)benzonitrile Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:55805-13-5)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:55805-13-5)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
3-(Difluoromethyl)benzonitrile Related Literature
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Dong Ki Lee,Ji Yeon Park,Mee Rahn Kim,Du-Jeon Jang CrystEngComm, 2011,13, 5455-5459
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Lijun Shi,Rui Lang,Chungu Xia Chem. Commun., 2012,48, 11023-11025
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Ke Wang,Fan Li,Di Tian,Jiangping Xu,Yuanyuan Liu,Zaiyan Hou,Huamin Zhou,Senbin Chen,Jintao Zhu,Zhenzhong Yang Chem. Commun., 2019,55, 8114-8117
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4. Reviews
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Xing Zhang,Beibei Chen,Man He,Yuan Zhang,Lu Peng,Bin Hu Analyst, 2016,141, 1286-1293
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Bruno Freitas,Willian G. Nunes,Carla G. Real,Cristiane B. Rodella,Gustavo Doubek,Leonardo M. da Silva,Leandro A. Pocrifka,Renato G. Freitas,Hudson Zanin J. Mater. Chem. A, 2023,11, 20636-20650
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R. Burch,G. A. Attard,S. T. Daniells,D. J. Jenkins,J. P. Breen,P. Hu. Chem. Commun., 2002, 2738-2739
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Maria Coroş,Florina Pogăcean,Marcela-Corina Roşu,Crina Socaci,Gheorghe Borodi,Lidia Mageruşan,Alexandru R. Biriş,Stela Pruneanu RSC Adv., 2016,6, 2651-2661
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R. Vincent,E. Bazellières Soft Matter, 2017,13, 1235-1243
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10. Reviews
Recommended suppliers
Amadis Chemical Company Limited
(CAS:55805-13-5)3-(Difluoromethyl)benzonitrile

Purity:99%/99%
Quantity:5g/25g
Price($):180.0/614.0